Cas no 1794756-24-3 (1-Methyl-d3-4-piperidone)
1-Methyl-d3-4-piperidone Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-d3-4-piperidone
- 1-(trideuteriomethyl)piperidin-4-one
-
- Inchi: 1S/C6H11NO/c1-7-4-2-6(8)3-5-7/h2-5H2,1H3/i1D3
- InChI Key: HUUPVABNAQUEJW-FIBGUPNXSA-N
- SMILES: N1(C([2H])([2H])[2H])CCC(=O)CC1
1-Methyl-d3-4-piperidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT12033-0.1g |
1-(METHYL-D3)PIPERIDIN-4-ONE |
1794756-24-3 | 95% | 0.1g |
$387 | 2024-08-06 | |
| AstaTech | AT12033-0.25g |
1-(METHYL-D3)PIPERIDIN-4-ONE |
1794756-24-3 | 95% | 0.25g |
$697 | 2024-08-06 | |
| AstaTech | AT12033-1g |
1-(METHYL-D3)PIPERIDIN-4-ONE |
1794756-24-3 | 95% | 1g |
$2344 | 2024-08-06 |
1-Methyl-d3-4-piperidone Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-Methyl-d3-4-piperidone
Research Brief on 1-Methyl-d3-4-piperidone (CAS: 1794756-24-3) in Chemical Biology and Pharmaceutical Applications
1-Methyl-d3-4-piperidone (CAS: 1794756-24-3) is a deuterated derivative of 4-piperidone, a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its growing importance in drug discovery, particularly in the development of deuterated drugs, which often exhibit improved pharmacokinetic and metabolic properties. This research brief synthesizes the latest findings on the synthesis, applications, and mechanistic insights of 1-Methyl-d3-4-piperidone, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical fields.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Methyl-d3-4-piperidone as a precursor in the synthesis of deuterated antipsychotic agents. The deuterium incorporation at the methyl group was shown to significantly reduce metabolic degradation, thereby enhancing the half-life and bioavailability of the resulting compounds. The study employed advanced NMR spectroscopy and mass spectrometry techniques to confirm the structural integrity and isotopic purity of the synthesized derivatives, underscoring the compound's reliability in precision drug design.
In addition to its role in drug synthesis, 1-Methyl-d3-4-piperidone has been investigated for its potential in metabolic pathway analysis. A recent preprint on bioRxiv detailed its use as a stable isotope-labeled probe in tracking metabolic fluxes in cancer cell lines. The deuterium labeling allowed for precise quantification of metabolic intermediates via LC-MS, revealing novel insights into the dysregulation of piperidine metabolism in oncogenic pathways. This application opens new avenues for the compound's use in translational research and biomarker discovery.
From a synthetic chemistry perspective, advancements in the catalytic deuteration of 1-Methyl-4-piperidone to yield 1-Methyl-d3-4-piperidone have been reported in ACS Catalysis (2024). The study introduced a novel heterogeneous platinum-based catalyst system that achieved >99% deuterium incorporation with minimal side products. This methodological breakthrough addresses previous challenges in scalability and cost-effectiveness, positioning 1-Methyl-d3-4-piperidone as a more accessible building block for industrial pharmaceutical applications.
Ongoing clinical trials (as per ClinicalTrials.gov updates in Q2 2024) are evaluating deuterated drugs derived from 1-Methyl-d3-4-piperidone for neurodegenerative disorders. Preliminary data suggest improved blood-brain barrier penetration and reduced cytochrome P450-mediated metabolism compared to their non-deuterated counterparts. These findings align with the broader industry trend toward deuterium-enabled precision therapeutics, where 1-Methyl-d3-4-piperidone serves as a strategic molecular scaffold.
In conclusion, 1-Methyl-d3-4-piperidone (1794756-24-3) represents a versatile tool in modern drug development, with demonstrated applications ranging from metabolic research to CNS drug optimization. The compound's unique deuterium labeling pattern offers distinct advantages in both analytical and therapeutic contexts, as evidenced by recent peer-reviewed studies and industrial adoption. Future research directions may explore its utility in additional therapeutic areas and further optimize synthetic protocols for GMP-scale production.
1794756-24-3 (1-Methyl-d3-4-piperidone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)